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Compound of Interest

Compound Name: Tolfenpyrad

Cat. No.: B1681338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

Tolfenpyrad, a pyrazole insecticide and acaricide. The information is curated for a technical

audience to support research, development, and safety assessment activities.

Chemical Identity and Properties
Tolfenpyrad is an aromatic amide insecticide belonging to the pyrazole class.[1][2] Its primary

mode of action is the inhibition of the mitochondrial electron transport chain at Complex I,

leading to a disruption of cellular respiration in target pests.[3][4][5]

Table 1: General Chemical and Physical Properties of Tolfenpyrad
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Property Value Source(s)

IUPAC Name

4-chloro-3-ethyl-1-methyl-N-[4-

(p-tolyloxy)benzyl]pyrazole-5-

carboxamide

[3][6]

CAS Number 129558-76-5 [3][7]

Molecular Formula C₂₁H₂₂ClN₃O₂ [1]

Molecular Weight 383.9 g/mol [1][6]

Physical State White, solid powder at 20°C [6][8]

Melting Point 87-90 °C [5][9]

Boiling Point
Decomposes above 250°C

without boiling
[6][10]

Density 1.18 - 1.25 g/cm³ at 20°C [6][8]

Vapor Pressure
4 x 10⁻⁵ Pa (3 x 10⁻⁷ mm Hg)

at 25°C
[6][11]

Octanol-Water Partition

Coefficient (Log P)
5.61 [8]

Solubility Profile
Tolfenpyrad is characterized by its low solubility in water and higher solubility in various

organic solvents.

Table 2: Solubility of Tolfenpyrad
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Solvent Solubility Temperature Source(s)

Water 0.087 mg/L 25°C [6][8]

n-Hexane 7.41 g/L 25°C [6][8]

Toluene 366 g/L 25°C [6][8]

Methanol 59.6 g/L 25°C [6][8]

Acetone 368 g/L 25°C [12]

Ethyl Acetate 339 g/L 25°C [6]

DMSO ≥ 56 mg/mL Not Specified [13]

Stability and Degradation
Tolfenpyrad is stable against hydrolysis but is susceptible to degradation under other

conditions.

Table 3: Stability of Tolfenpyrad

Condition Half-life / Result Source(s)

Hydrolysis (pH 4, 7, 9) Stable (Half-life > 1 year) [14]

Aqueous Photolysis (pH 7) DT₅₀: 21.9–25.6 days [6]

Soil Aerobic Half-life 3 to 5 days [14]

Soil Anaerobic Half-life 127 to 179 days [11][14]

Mode of Action: Mitochondrial Inhibition
Tolfenpyrad exerts its insecticidal effect by targeting the mitochondrial electron transport chain

(mETC). Specifically, it inhibits NADH:ubiquinone reductase, also known as Complex I.[1][5]

This action blocks the transfer of electrons from NADH to ubiquinone, a critical step in aerobic

respiration.[15] The inhibition halts the production of ATP, leading to energy depletion and

ultimately, mortality of the pest.[4][16] This mechanism also leads to the formation of reactive

oxygen species (ROS), which can cause further cellular damage.[16]
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Caption: Tolfenpyrad inhibits Complex I of the mitochondrial electron transport chain.

Experimental Protocols
The physical and chemical properties presented in this guide are determined using

standardized methodologies, primarily those established by the Organisation for Economic Co-

operation and Development (OECD). Below are summaries of the principles behind the key

test guidelines.

Workflow for Determining a Physicochemical Property
The general workflow for determining these properties involves a standardized, multi-step

process to ensure accuracy and reproducibility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1681338?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select OECD Guideline
(e.g., OECD 105 for Solubility)

Prepare Test Substance
(Verify Purity)

Set Up Apparatus
(e.g., Flask, Column)

Equilibrate System
(e.g., Stirring, Temperature Control)

Sample and Measure
(e.g., HPLC, GC Analysis)

Calculate Property
(e.g., Concentration, Partition Ratio)

Report Final Value
and Conditions

Click to download full resolution via product page

Caption: General experimental workflow for physicochemical property determination.

Detailed Methodologies

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1681338?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point/Melting Range (OECD Guideline 102): This test determines the temperature at

which a substance transitions from a solid to a liquid state. Methods include the capillary

method, where a sample in a capillary tube is heated in a liquid bath or metal block, and

thermal analysis techniques like Differential Scanning Calorimetry (DSC), which measures

the heat flow difference between the sample and a reference as a function of temperature.

[17][18][19]

Boiling Point (OECD Guideline 103): This guideline describes methods to determine the

temperature at which a substance's vapor pressure equals atmospheric pressure.[8][11] For

substances like Tolfenpyrad that decompose before boiling, thermal analysis methods

(Differential Thermal Analysis or DSC) are used to identify the decomposition temperature.

[11][20]

Vapor Pressure (OECD Guideline 104): This test measures the saturation pressure above a

solid or liquid.[12] Several methods exist, such as the gas saturation method, where a carrier

gas is passed over the substance at a known rate, and the amount of substance transported

is measured to calculate the vapor pressure.[15][21][22]

Water Solubility (OECD Guideline 105): This guideline is used to determine the saturation

mass concentration of a substance in water.[1][14] For poorly soluble substances like

Tolfenpyrad, the column elution method is often employed. In this method, water is passed

through a column packed with an inert support material coated with the test substance, and

the concentration in the eluate is analyzed until saturation is reached.[9][23]

Partition Coefficient (n-octanol/water) (OECD Guideline 107): This test measures the ratio of

a chemical's concentration in a two-phase system of n-octanol and water at equilibrium,

indicating its hydrophobicity.[4] The shake-flask method involves dissolving the substance in

one of the phases, adding the other phase, shaking until equilibrium is reached, and then

measuring the substance's concentration in each phase.[24][25][26]

Hydrolysis as a Function of pH (OECD Guideline 111): This method assesses the abiotic

degradation of a chemical in aqueous solutions at environmentally relevant pH values

(typically 4, 7, and 9).[7] The substance is dissolved in sterile buffer solutions and incubated

in the dark at a constant temperature. Samples are taken at various intervals and analyzed

to determine the rate of disappearance of the parent compound.[2][10][27][28]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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